Cas no 106021-42-5 (Benzonitrile,2-fluoro-4-(trans-4-propylcyclohexyl)-)

Benzonitrile,2-fluoro-4-(trans-4-propylcyclohexyl)- structure
106021-42-5 structure
Product Name:Benzonitrile,2-fluoro-4-(trans-4-propylcyclohexyl)-
CAS No:106021-42-5
MF:C16H20FN
MW:245.335107803345
CID:126966
PubChem ID:590196
Update Time:2025-04-18

Benzonitrile,2-fluoro-4-(trans-4-propylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,2-fluoro-4-(trans-4-propylcyclohexyl)-
    • 2-fluoro-4-(4-propylcyclohexyl)benzonitrile
    • 4-(Trans-4-Propylcyclohexyl)-2-Fluorobenzonitrile
    • Benzonitrile,2-fluoro-4-(trans-4-propylcyclohexyl)
    • 2-Fluoro-4-((1s,4r)-4-propylcyclohexyl)benzonitrile
    • Benzonitrile, 2-fluoro-4-(trans-4-propylcyclohexyl)-
    • trans-2-Fluoro-4-(4-n-propylcyclohexyl)benzonitrile, 97%
    • 2-Fluoro-4-(4-propylcyclohexyl)benzonitrile #
    • 106021-42-5
    • DTXSID30343513
    • Benzonitrile, 2-fluoro-4-(4-propylcyclohexyl)-
    • SCHEMBL7737297
    • MEIZMSPIBFTTTE-UHFFFAOYSA-N
    • SCHEMBL7509289
    • MDL: MFCD11053436
    • Inchi: 1S/C16H20FN/c1-2-3-12-4-6-13(7-5-12)14-8-9-15(11-18)16(17)10-14/h8-10,12-13H,2-7H2,1H3
    • InChI Key: MEIZMSPIBFTTTE-UHFFFAOYSA-N
    • SMILES: FC1=C(C#N)C=CC(=C1)C1CCC(CCC)CC1

Computed Properties

  • Exact Mass: 245.15800
  • Monoisotopic Mass: 245.158
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.8A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5.6

Experimental Properties

  • PSA: 23.79000
  • LogP: 4.77128
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